Cas no 328541-38-4 (2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide)

• Product Name: 2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide
• CAS No: 328541-38-4
• MF: C₁₆H₁₀Br₃N₃O₃
• MW: 531.980901241302
• CID: 6602136
• PubChem ID: 3259541
• Update Time: 2025-11-06

2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide
• Acetic acid, 2-(4-bromophenoxy)-, 2-(5,7-dibromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• (E)-2-(4-bromophenoxy)-N'-(5,7-dibromo-2-oxoindolin-3-ylidene)acetohydrazide
• AB00673066-01
• 2-(4-bromophenoxy)-N'-[(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]acetohydrazide
• 2-(4-bromophenoxy)-N-[(5,7-dibromo-2-hydroxy-1H-indol-3-yl)imino]acetamide
• F1048-0062
• AKOS001486530
• 328541-38-4

• Inchi： 1S/C16H10Br3N3O3/c17-8-1-3-10(4-2-8)25-7-13(23)21-22-15-11-5-9(18)6-12(19)14(11)20-16(15)24/h1-6H,7H2,(H,21,23)(H,20,22,24)
• InChI Key： BMTVNWFMRBZUQZ-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(NC1=O)C(Br)=CC(Br)=C2)(=O)COC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 530.82518g/mol
• Monoisotopic Mass: 528.82723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 2.06±0.1 g/cm3(Predicted)
• pka: 8.21±0.20(Predicted)

Additional information on 2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide

Introduction to 2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide and Its Significance in Modern Chemical Biology

2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide, identified by its CAS number 328541-38-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its brominated indole core and hydrazide functionality, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple bromine atoms and the aceto hydrazide group suggests a high degree of reactivity, making it a valuable candidate for further exploration in synthetic chemistry and bioactivity assays.

The bromophenoxy moiety in the compound's name is particularly noteworthy, as it introduces a halogenated aromatic ring that can participate in various chemical interactions. Halogenated aromatic compounds are widely recognized for their role in medicinal chemistry, often serving as key structural elements in bioactive molecules. The 5,7-dibromo substitution on the indole ring further enhances the compound's complexity and potential for selective binding to biological targets. Such structural features are frequently exploited in the design of inhibitors and modulators targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a growing emphasis on the development of small-molecule probes that can modulate biological processes with high specificity. The hydrazide group in 2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide is particularly interesting from this perspective. Hydrazides have been extensively studied for their ability to form covalent bonds with biomolecules, which can be leveraged to develop irreversible inhibitors or affinity probes. This property makes the compound a promising tool for investigating protein function and identifying novel therapeutic targets.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential bioactivity. The structural motifs present in CAS no 328541-38-4 align well with known pharmacophores found in active pharmaceutical ingredients (APIs). For instance, the brominated indole scaffold is reminiscent of several molecules with demonstrated activity against inflammatory pathways and cancer-related targets. This alignment suggests that further exploration of this compound could yield insights into new therapeutic strategies.

The synthesis of 2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide presents both challenges and opportunities. The presence of multiple functional groups necessitates careful optimization of reaction conditions to ensure high yield and purity. However, the reactivity of the hydrazide and bromine atoms offers multiple avenues for derivatization, allowing for the creation of a diverse array of analogs. Such structural diversity is crucial for understanding SAR (Structure-Affinity Relationships) and optimizing lead compounds for clinical development.

In vitro studies have begun to explore the bioactivity of related compounds, providing valuable insights into their potential applications. For example, derivatives featuring similar indole scaffolds have shown promise in inhibiting enzymes involved in metabolic disorders. While comprehensive data on CAS no 328541-38-4 is still limited, preliminary experiments suggest that it may exhibit similar properties. Further investigation into its interaction with biological targets could uncover novel mechanisms of action or confirm its suitability as a scaffold for drug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which new compounds are identified and evaluated. Predictive models can now rapidly assess the likelihood of a compound's bioactivity based on its structure, enabling researchers to prioritize promising candidates more efficiently. Given its structural complexity and functional diversity, CAS no 328541-38-4 is an ideal candidate for such computational approaches. By leveraging these tools, researchers can accelerate the discovery process and potentially identify new therapeutic agents more quickly than traditional methods alone would permit.

The role of bromophenoxy derivatives in medicinal chemistry cannot be overstated. These compounds have been employed successfully in various therapeutic areas due to their ability to interact with biological targets through multiple mechanisms. The 5,7-dibromo substitution pattern further enhances their potential by introducing additional binding pockets or modulating electronic properties favorably for drug-like behavior. As such, compounds like CAS no 328541-38-4 represent a rich area for exploration by medicinal chemists seeking to develop next-generation therapeutics.

Future directions for research on this compound may include exploring its role as an intermediate in more complex synthetic pathways or investigating its potential as a tool compound for biochemical assays. Additionally, studying its behavior under different physiological conditions could provide insights into its pharmacokinetic properties and potential side effects. Such studies are essential for advancing from bench research to clinical application and ensuring that promising candidates are optimized for safe and effective use.

In conclusion,2-(4-bromophenoxy)-N'-(3E)-5,7-dibromo-2-o<0xE1><0xB8><0x9e>-2<0xE1><0xB8><0xA8><0xE1><0xB8><0xA9><0xE1><0xB8><0xA6>-hydro<0xE1><0xB8><0xA6>-indol<0xE1><0xB8><0x83>-ylideneacetohydrazide (CAS no 328541<0xE2><0x82><0x81>) stands as a testament to the ongoing innovation within chemical biology and pharmaceutical research. Its unique structure offers numerous possibilities for further exploration, both computationally and experimentally. As our understanding of molecular interactions continues to evolve at an unprecedented pace,CAS no 328541<0xE2><0x82><0x81> is poised to play a significant role in shaping future discoveries.